3-(7-Cyano-5-(2-nitropropyl)indolin-1-yl)propyl Benzoate
3-(7-Cyano-5-(2-nitropropyl)indolin-1-yl)propyl Benzoate
Brand Name:
Vulcanchem
CAS No.:
350797-56-7
VCID:
VC0147649
InChI:
InChI=1S/C22H23N3O4/c1-16(25(27)28)12-17-13-19-8-10-24(21(19)20(14-17)15-23)9-5-11-29-22(26)18-6-3-2-4-7-18/h2-4,6-7,13-14,16H,5,8-12H2,1H3
SMILES:
CC(CC1=CC2=C(C(=C1)C#N)N(CC2)CCCOC(=O)C3=CC=CC=C3)[N+](=O)[O-]
Molecular Formula:
C22H23N3O4
Molecular Weight:
393.4 g/mol
3-(7-Cyano-5-(2-nitropropyl)indolin-1-yl)propyl Benzoate
CAS No.: 350797-56-7
Reference Standards
VCID: VC0147649
Molecular Formula: C22H23N3O4
Molecular Weight: 393.4 g/mol
| CAS No. | 350797-56-7 |
|---|---|
| Product Name | 3-(7-Cyano-5-(2-nitropropyl)indolin-1-yl)propyl Benzoate |
| Molecular Formula | C22H23N3O4 |
| Molecular Weight | 393.4 g/mol |
| IUPAC Name | 3-[7-cyano-5-(2-nitropropyl)-2,3-dihydroindol-1-yl]propyl benzoate |
| Standard InChI | InChI=1S/C22H23N3O4/c1-16(25(27)28)12-17-13-19-8-10-24(21(19)20(14-17)15-23)9-5-11-29-22(26)18-6-3-2-4-7-18/h2-4,6-7,13-14,16H,5,8-12H2,1H3 |
| Standard InChIKey | TYYQPIFWISYHQT-UHFFFAOYSA-N |
| SMILES | CC(CC1=CC2=C(C(=C1)C#N)N(CC2)CCCOC(=O)C3=CC=CC=C3)[N+](=O)[O-] |
| Canonical SMILES | CC(CC1=CC2=C(C(=C1)C#N)N(CC2)CCCOC(=O)C3=CC=CC=C3)[N+](=O)[O-] |
| Synonyms | 1-[3-(Benzoyloxy)propyl]-2,3-dihydro-5-(2-nitropropyl)-1H-Indole-7-carbonitrile |
| PubChem Compound | 10222180 |
| Last Modified | Nov 11 2021 |
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